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Compound of Interest

Compound Name: 3-Hydroxyisoquinoline

Cat. No.: B164757 Get Quote

Essential Safety and Handling Guide for 3-
Hydroxyisoquinoline
This guide provides crucial safety and logistical information for the handling and disposal of 3-
Hydroxyisoquinoline, tailored for researchers, scientists, and professionals in drug

development. Following these procedures is essential for ensuring laboratory safety and proper

chemical management.

Hazard Identification and Safety Data
3-Hydroxyisoquinoline is a chemical compound that requires careful handling due to its

potential health risks. The following table summarizes its primary hazard classifications.
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Hazard Statement GHS Code Description Citations

Acute Toxicity (Oral) H302 Harmful if swallowed.

Serious Eye Damage H318
Causes serious eye

damage.

Skin Irritation H315 Causes skin irritation. [1]

Serious Eye Irritation H319
Causes serious eye

irritation.
[1]

Respiratory Irritation H335
May cause respiratory

irritation.
[1]

Skin Sensitization H317
May cause an allergic

skin reaction.

Reproductive Toxicity H360
May damage fertility

or the unborn child.

Acute Aquatic Toxicity H400
Very toxic to aquatic

life.

Chronic Aquatic

Toxicity
H410

Very toxic to aquatic

life with long lasting

effects.

Acute Toxicity

(Dermal)
H311

Toxic in contact with

skin.

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling 3-Hydroxyisoquinoline, the

following personal protective equipment is mandatory.

Respiratory Protection: A NIOSH-approved N95 dust mask or higher is necessary to prevent

inhalation of the solid powder.

Eye and Face Protection: Chemical safety goggles or a face shield must be worn to protect

against splashes and dust.[1]
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Hand Protection: Chemical-resistant gloves are required.[1] It is advisable to wear two pairs

of gloves ("double gloving").

Body Protection: A lab coat or chemical-resistant clothing should be worn.[1] For larger

quantities or when there is a significant risk of spillage, a "bunny suit" or coveralls may be

appropriate.[2]

Operational Plan for Handling and Use
A systematic approach is crucial for the safe handling of 3-Hydroxyisoquinoline. The following

step-by-step protocol should be followed.

Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.[1]

Assemble all necessary PPE and have it readily available.

Locate the nearest emergency eyewash station and safety shower before beginning work.

Handling the Chemical:

Don the required PPE: lab coat, double gloves, and eye protection.

When weighing or transferring the solid, use a dust mask to avoid inhaling particles.[1]

Avoid all personal contact with the substance, including inhalation.[3]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

In Case of Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[1]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

If skin irritation persists, call a physician.[1]
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical

attention if symptoms occur.[1]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce

vomiting. Call a physician or poison control center immediately.[1][4]

Disposal Plan
Proper disposal of 3-Hydroxyisoquinoline and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste material, including any contaminated disposables (e.g., gloves, wipes), in

a clearly labeled, sealed container.

Disposal Procedure:

Dispose of the contents and the container at an approved waste disposal plant.[1][4]

All waste disposal must be in accordance with national and local regulations.

Do not allow the chemical or its waste to enter drains or waterways.[3]

Uncleaned containers should be treated as the product itself.

Experimental Workflow
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Workflow for Handling 3-Hydroxyisoquinoline
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Caption: Logical workflow for the safe handling of 3-Hydroxyisoquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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